Cas no 3470-99-3 (1-Propylpyrrolidin-2-one)

• Product Name: 1-Propylpyrrolidin-2-one
• CAS No: 3470-99-3
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD09749878
• CID: 44196
• PubChem ID: 566544
• Update Time: 2025-05-25

1-Propylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Propylpyrrolidin-2-one
• 1-propyl-pyrrolidin-2-one
• 1-Propyl-2-pyrrolidinone
• 1-propyl-2-pyrrolidone
• 2-Pyrrolidinone,1-propyl
• N-n-propylpyrrolidone
• N-Propyl-2-pyrrolidinone
• N-Propyl-2-pyrrolidone
• N-propylpyrrolidinone
• propylpyrrolidin-2-one
• 1-Propylazacyclopentan-2-one
• N-Propylpyrrolidone
• J-019726
• DCALJVULAGICIX-UHFFFAOYSA-N
• A822360
• AC-24522
• DTXSID30340683
• AKOS006329216
• 3470-99-3
• 2-Pyrrolidinone, 1-propyl-
• SCHEMBL10043
• CS-0172239
• AB51341
• n-propylpyrrolidon
• MFCD09749878
• FT-0658659
• AS-38254

• MDL： MFCD09749878
• Inchi： 1S/C7H13NO/c1-2-5-8-6-3-4-7(8)9/h2-6H2,1H3
• InChI Key： DCALJVULAGICIX-UHFFFAOYSA-N
• SMILES： O=C1CCCN1CCC

Computed Properties

• Exact Mass: 127.10000
• Monoisotopic Mass: 127.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• XLogP3: 0.7

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 0.975
• Boiling Point: 226.5°Cat760mmHg
• Flash Point: 96.3°C
• Refractive Index: 1.466
• PSA: 20.31000
• LogP: 0.95670

1-Propylpyrrolidin-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302;H317
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 1-Propylpyrrolidin-2-one

1-Propylpyrrolidin-2-one: A Comprehensive Overview

CAS No 3470-99-3, commonly referred to as 1-propylpyrrolidin-2-one, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound belongs to the family of pyrrolidinones, which are cyclic amides with a five-membered ring structure. The unique properties of 1-propylpyrrolidin-2-one make it a valuable component in fields such as pharmaceuticals, agrochemicals, and materials science.

The structure of 1-propylpyrrolidin-2-one consists of a pyrrolidine ring with a ketone group at the 2-position and a propyl substituent at the 1-position. This substitution pattern imparts specific electronic and steric properties to the molecule, influencing its reactivity and functionality. Recent studies have highlighted its potential as a building block for more complex molecules, particularly in drug discovery and development.

One of the most promising applications of 1-propylpyrrolidin-2-one is in the pharmaceutical industry. Researchers have explored its role as a precursor for bioactive compounds, including antibiotics and antiviral agents. For instance, modifications to the propyl group have shown potential in enhancing the compound's bioavailability and pharmacokinetic properties. These findings underscore the importance of understanding the relationship between molecular structure and biological activity.

In addition to its pharmaceutical applications, 1-propylpyrrolidin-2-one has found utility in agrochemicals. Its ability to act as a plant growth regulator has been documented in recent agricultural studies. By incorporating this compound into crop management systems, farmers can potentially enhance yield and resilience against environmental stressors. This dual functionality highlights the versatility of CAS No 3470-99-3 in addressing diverse industrial needs.

The synthesis of 1-propylpyrrolidin-2-one involves several methods, each offering distinct advantages depending on the desired scale and purity. Traditional approaches include cyclization reactions of amino acids or related precursors, while modern techniques leverage catalytic processes for improved efficiency. Recent advancements in green chemistry have also led to the development of more sustainable synthesis pathways, reducing environmental impact.

From an environmental standpoint, understanding the fate and behavior of 1-propylpyrrolidin-2-one is crucial for ensuring safe handling and disposal practices. Studies have shown that the compound undergoes biodegradation under specific conditions, making it less persistent in natural ecosystems compared to other synthetic chemicals. However, further research is needed to fully characterize its environmental impact across different ecosystems.

In conclusion, CAS No 3470-99-3 (1-propylpyrrolidin-2-one) stands as a testament to the intricate relationship between chemical structure and functionality. Its diverse applications across industries coupled with ongoing research into its properties position it as a key compound for future innovations. As scientific understanding continues to evolve, so too will the potential uses of this versatile molecule.